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Compound of Interest

Compound Name: 2-(Octyloxy)ethanol

Cat. No.: B167883

For Immediate Reference: Do Not Dispose of 2-(Octyloxy)ethanol Down the Drain or in
General Waste. This chemical must be treated as hazardous waste and disposed of through a
certified hazardous waste management service. Adherence to proper disposal protocols is
crucial for laboratory safety and environmental protection.

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of 2-(Octyloxy)ethanol, tailored for researchers, scientists, and drug development
professionals. Following these protocols will ensure compliance with safety regulations and
minimize risks within your laboratory.

Chemical and Safety Data

Proper handling and disposal begin with a clear understanding of the substance's properties
and associated hazards. The following table summarizes key quantitative data for 2-
(Octyloxy)ethanol.
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Property Value Citation
Molecular Formula C10H2202 [1]
Molecular Weight 174.28 g/mol [1]

Combustible liquid, Harmful if
o swallowed, Causes skin
GHS Hazard Classifications o ) [2]
irritation, Causes serious eye

irritation, Toxic if inhaled.

2922 (Corrosive liquid, toxic,
UN Number (for transport) | [31[4]
n.o.s.

. . Readily biodegradable (96.8%
Biodegradability in 28 days) [3][4]
in ays

- , 140 mg/l (Pimephales
Toxicity to Fish (LC50) [3]
promelas, 96h)

.. . 145 mg/l (Daphnia magna,
Toxicity to Daphnia (EC50) 48h) [3]

Experimental Protocols: Disposal Procedures

The disposal of 2-(Octyloxy)ethanol must be managed as a hazardous waste stream. The
following protocols outline the necessary steps for its collection, storage, and disposal from a
laboratory setting.

Materials Required

o Appropriate Personal Protective Equipment (PPE):
o Safety goggles or face shield
o Chemical-resistant gloves (e.qg., nitrile)
o Lab coat

» Designated hazardous waste container (glass or high-density polyethylene), clearly labeled.
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e Secondary containment bin.

o Hazardous waste labels (provided by your institution's Environmental Health & Safety
department).

Step-by-Step Disposal Protocol

o Designate a Waste Container:

o Select a clean, compatible, and leak-proof container for the collection of 2-
(Octyloxy)ethanol waste. Glass bottles are often suitable.

o The container must have a tight-fitting screw cap to prevent the release of vapors.[2][3]

o Ensure the container is properly labeled as "Hazardous Waste" and includes the full
chemical name: "Waste 2-(Octyloxy)ethanol".

e Segregate Waste Streams:

o Do not mix 2-(Octyloxy)ethanol waste with other incompatible waste streams. For
example, avoid mixing with strong oxidizers.

o Collect aqueous waste, halogenated solvents, and non-halogenated solvents in separate
containers.

o Accumulate Waste Safely:
o Always wear appropriate PPE when handling the chemical and its waste.

o Perform all transfers of 2-(Octyloxy)ethanol waste inside a chemical fume hood to
minimize inhalation exposure.

o Keep the waste container closed at all times, except when adding waste.[2]
e Labeling and Storage:
o Attach a completed hazardous waste label to the container. This label should include:

= The words "Hazardous Waste"
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» The full chemical name and concentration
» The date accumulation started
» The specific hazards (e.g., "Combustible," "Toxic")
o Store the waste container in a designated satellite accumulation area within the laboratory.

o Place the container in a secondary containment bin to catch any potential leaks.[2]

o Store in a well-ventilated area, away from heat, sparks, and open flames.[2][3][5]

o Arrange for Disposal:

o Once the waste container is full, or before the established time limit for accumulation is
reached (typically 6-12 months), arrange for a pickup from your institution's certified
hazardous waste disposal service.[3][6]

o Follow your institution's specific procedures for requesting a waste pickup.

Spill and Emergency Procedures

» Small Spills: In the event of a small spill, absorb the material with a non-combustible
absorbent material like vermiculite, sand, or earth.[7] Collect the contaminated material and
place it in the designated hazardous waste container.[5][6]

o Large Spills: For larger spills, evacuate the area and contact your institution's emergency
response team or Environmental Health & Safety department immediately.[2][5]

» Do not attempt to clean up large spills without proper training and equipment.

e Do not flush spilled material into the sewer system.[2][3][5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-(Octyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b167883?utm_src=pdf-custom-synthesis
https://www.justrite.com/news/how-to-manage-chemical-waste-disposal-in-labs/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.chemicalbook.com/msds/2-hexyloxy-ethanol.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://dam.assets.ohio.gov/image/upload/ohiodnr.gov/documents/oil-gas/msds/PRO_NE-21.pdf
https://www.benchchem.com/product/b167883#2-octyloxy-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b167883#2-octyloxy-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b167883#2-octyloxy-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b167883#2-octyloxy-ethanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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